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Compound of Interest

Compound Name: Ipconazole

Cat. No.: B053594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Ipconazole's performance against other

leading fungicides in various agricultural systems. The information is supported by

experimental data to aid in research and development decisions.

Ipconazole is a broad-spectrum triazole fungicide primarily used as a seed treatment. Its mode

of action is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell

membrane, by targeting the lanosterol 14α-demethylase enzyme.[1] This systemic fungicide is

effective against a wide range of seed- and soil-borne pathogens across major crops, including

cereals, corn, and soybeans.[1][2]

Performance Data: A Comparative Analysis
The following tables summarize the efficacy of Ipconazole in controlling key agricultural

diseases compared to other fungicidal treatments.

Cereal Crops (Wheat and Barley)
Ipconazole demonstrates high efficacy against major seed-borne diseases in wheat and

barley, often performing equivalently or superiorly to other standard treatments.

Table 1: Efficacy of Ipconazole against Common Bunt (Tilletia caries) in Wheat
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Fungicide Treatment
Application Rate (g a.i./100
kg seed)

Disease Control (%)

Ipconazole 2 99.4 - 100

Prothioconazole Standard Rate Equivalent to Ipconazole

Fludioxonil/Difenoconazole Standard Rate Equivalent to Ipconazole

Tebuconazole/Triazoxide/Imida

cloprid
Standard Rate

Less effective than Ipconazole

in some trials

Source: Data compiled from field trials.[1]

Table 2: Efficacy of Ipconazole against Loose Smut (Ustilago nuda) in Barley

Fungicide Treatment
Application Rate (g a.i./100
kg seed)

Disease Control (%)

Ipconazole 2
~100 (complete or almost

complete control)

Prothioconazole Standard Rate Less effective than Ipconazole

Carboxin/Thiram Standard Rate Less effective than Ipconazole

Source: Data from multiple trials in the UK and France.[1][3]

In studies on spring barley, there is clear evidence that the level of loose smut control from

Ipconazole is better than that of prothioconazole.[3]

Soybean
Ipconazole is also utilized in soybean seed treatments, often in combination with other

fungicides to broaden the spectrum of activity. Efficacy ratings against various soybean

seedling diseases have been established by the North Central Regional Committee on

Soybean Diseases (NCERA-137).
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Table 3: Efficacy Ratings of Ipconazole and Other Fungicides Against Soybean Seedling

Diseases

Fungicide
Active
Ingredient

Pythium
spp.

Phytophtho
ra sojae

Rhizoctonia
solani

Fusarium
spp.

Phomopsis
spp.

Ipconazole P NR F-G F-E G

Metalaxyl/Mef

enoxam
E E NR NR NR

Carboxin U U G U U

Prothioconaz

ole
NR NR G G G

Tebuconazole NR NR F-G G F-G

Efficacy Categories: E=Excellent, VG=Very Good, G=Good, F=Fair, P=Poor, NR=Not

Recommended, U=Unknown.[4][5] Note: Ipconazole is often formulated with metalaxyl to

provide protection against oomycetes like Pythium and Phytophthora.[6][7]

Corn
While specific quantitative data from comparative trials in corn is less readily available in the

reviewed literature, Ipconazole is labeled for the control of seed- and soil-borne fungi in corn,

including Fusarium and Rhizoctonia species.[8] Its activity is noted to be particularly strong

against seed-borne Fusarium moniliforme in maize.[1]

Experimental Protocols
The data presented in this guide are derived from standardized experimental methodologies

designed to evaluate the efficacy of fungicidal seed treatments.

Seed Treatment Application
Laboratory-Scale Treatment: For experimental purposes, seeds are typically treated using a

laboratory-scale batch treater (e.g., Rotogard R300).[1]
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Formulation: The fungicide, such as Ipconazole 15 ME (microemulsion), is often pre-diluted

with water before application to ensure even coating.[1]

Application Rates: Fungicides are applied at specified rates, for example, 1.5 g active

ingredient per 100 kg of wheat seed or 2 g active ingredient per 100 kg of barley seed for

Ipconazole.[1]

Efficacy Evaluation in Field Trials
Experimental Design: Field trials are typically conducted using a randomized complete block

design with multiple replications (commonly four) to ensure statistical validity.

Plot Size: Small plots, for instance, 1.4-2 meters by 6-12 meters, are used for each

treatment.[1]

Inoculum: Trials utilize seed lots naturally or artificially infected with the target pathogen to

ensure disease pressure.

Assessments:

Seedling Emergence and Vigor: Plant stand counts and vigor ratings are taken at early

growth stages to assess for any phytotoxicity or growth enhancement effects of the seed

treatment.

Disease Incidence/Severity: The percentage of infected plants or the severity of disease

symptoms is recorded at appropriate growth stages. For example, for loose smut in barley,

the number of smutted heads is counted.

Yield: Final grain yield is often measured to determine the economic benefit of the

fungicide treatment.

Greenhouse and Laboratory Assays
Germination Tests: Standard germination tests, such as the rolled paper towel method, are

used to assess the effect of the fungicide on seed viability.[1]

Vigor Tests: Cold tests are employed to measure seed vigor, where treated seeds are

planted in soil and subjected to a period of low temperature before being moved to optimal
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growing conditions.[9]

Controlled Inoculation: In a greenhouse setting, plants are grown from treated seeds in

sterilized soil and then artificially inoculated with the pathogen to evaluate the protective and

curative activity of the fungicide under controlled environmental conditions.

Mandatory Visualizations
Ergosterol Biosynthesis Pathway Inhibition by
Ipconazole
The primary mode of action for Ipconazole and other triazole fungicides is the disruption of the

ergosterol biosynthesis pathway, which is essential for the formation of functional fungal cell

membranes. This is achieved through the inhibition of the enzyme lanosterol 14α-demethylase

(CYP51).
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Caption: Inhibition of the ergosterol biosynthesis pathway by Ipconazole.

Experimental Workflow for Fungicide Efficacy Trial
The following diagram illustrates a typical workflow for conducting a field trial to evaluate the

efficacy of a seed treatment fungicide like Ipconazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

